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Compound of Interest

Compound Name: Cadusafos

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different formulations of the
nematicide Cadusafos, with a focus on their stability and efficacy. The information presented is
supported by experimental data to aid in the selection of the most suitable formulation for
specific research and field applications.

Overview of Cadusafos and its Formulations

Cadusafos is an organophosphate nematicide and insecticide used to control a range of plant-
parasitic nematodes. It is known to be effective against significant agricultural pests such as the
root-knot nematode (Meloidogyne incognita) and the reniform nematode (Rotylenchulus
reniformis). Cadusafos is available in several formulations, primarily:

o Granular (G/GR): A dry formulation where the active ingredient is carried on inert granules.

 Liquid (Emulsifiable Concentrate - EC/ME): A liquid formulation that forms an emulsion when
mixed with water.

o Capsule Suspension (CS): A formulation where the active ingredient is enclosed in small
capsules and suspended in a liquid, providing a controlled release.

Comparative Stability of Cadusafos Formulations
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The stability of a pesticide formulation is crucial as it affects its shelf-life and performance under
various environmental conditions. A study comparing the degradation of Cadusafos active
ingredient (a.i.), Granular (GR), and Capsule Suspension (CS) formulations under thermal and
photolytic stress revealed significant differences in their stability.

Key Findings:

e The Capsule Suspension (CS) formulation demonstrated the highest stability under
accelerated storage, high temperatures, and exposure to sunlight and UV radiation.

e The Granular (GR) formulation was more stable than the active ingredient alone but less
stable than the CS formulation.

e The encapsulation technology in the CS formulation provides a protective barrier against
degradation, leading to increased environmental stability.

Table 1: Degradation and Half-life of Cadusafos Formulations under Thermal and Photolytic

Conditions
. Capsule
. Active .
Condition Parameter . . Granular (GR) Suspension
Ingredient (a.i.) (CS)

Accelerated ]
% Loss of Active
Storage (54 £2 - 6.66% 2.76%

Ingredient
°C for 14 days)
Thermal
Degradation at Half-life (hours) 169.02 177.69 198
50 °C
Sunlight )

Half-life (hours) 6.55 8.24 10.61
Exposure

Data synthesized from Abdel-Rahman and Seloma, 2025.

Comparative Efficacy of Cadusafos Formulations
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The efficacy of a nematicide formulation is its ability to control the target nematode population
and protect the crop. While direct comparative studies on the efficacy of all Cadusafos
formulations against M. incognita and R. reniformis are limited, some studies provide valuable
insights.

A study on the control of the citrus nematode (Tylenchulus semipenetrans) on lemon trees
compared the granular (Rugby 10G) and liquid (Rugby 100 ME) formulations of Cadusafos.
The results indicated that:

« Both formulations effectively reduced nematode populations to undetectable levels.

e The liquid formulation (Rugby 100ME) resulted in a greater increase in fruit yield (12,587
kg/ha increase) compared to the granular formulation (Rugby 10G) (8,392 kg/ha increase).

[1]

+ Nematode populations remained suppressed for at least 12 months after the final application
of both formulations.[1]

Conversely, a study on tomato plants infested with M. incognita found that granular
formulations of the nematicides ethoprophos and oxamyl were more effective than their liquid
counterparts.[2] This suggests that the performance of a formulation can be influenced by the
specific active ingredient, crop, and environmental conditions.

Experimental Protocols

Protocol for Evaluating the Efficacy of Cadusafos
Formulations in a Greenhouse Setting

This protocol outlines a method for comparing the efficacy of Granular (GR) and Capsule
Suspension (CS) formulations of Cadusafos against Meloidogyne incognita on a susceptible
host plant, such as tomato.

Objective: To determine the relative efficacy of Cadusafos GR and CS formulations in reducing
root-knot nematode populations and improving plant growth.

Materials:
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o Tomato seedlings (e.g., cv. 'Rutgers’)

 Sterilized sandy loam soil

e Pots (e.g., 15 cm diameter)

» Meloidogyne incognita inoculum (eggs or second-stage juveniles, J2)
e Cadusafos Granular (GR) formulation

e Cadusafos Capsule Suspension (CS) formulation

e Untreated control

o Greenhouse with controlled temperature (25-28°C) and lighting

* Nematode extraction equipment (sieves, Baermann funnels or centrifugal flotation
apparatus)

e Microscope and counting slides
Experimental Design:
o Randomized Complete Block Design (RCBD) with 5 replicates per treatment.
e Treatments:
o Untreated Control (nematode-infested)
o Cadusafos GR formulation (at recommended dose)
o Cadusafos CS formulation (at recommended dose)
Procedure:

» Potting and Transplanting: Fill pots with sterilized soil. Transplant one healthy tomato
seedling into each pot.

o Treatment Application:
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o Granular (GR) Formulation: Weigh the required amount of granules for each pot.
Incorporate the granules evenly into the top 5-10 cm of soil around the base of the tomato
plant.

o Capsule Suspension (CS) Formulation: Dilute the CS formulation in a known volume of
water according to the manufacturer's instructions. Apply the suspension evenly to the soil
surface of each pot.

o Untreated Control: Receive only water.

» Nematode Inoculation: Two days after nematicide application, inoculate each pot (except for
a healthy, uninoculated control group) with a suspension of M. incognita eggs or J2 at a
predetermined density (e.g., 5,000 eggs/pot).

e Greenhouse Maintenance: Maintain the pots in the greenhouse for 6-8 weeks. Water the
plants as needed and apply a standard fertilizer solution.

» Data Collection (at termination of the experiment):

o Plant Growth Parameters: Measure shoot height, fresh and dry shoot weight, and fresh
and dry root weight.

o Nematode Population Assessment:

» Root Galling Index: Carefully wash the roots and rate the degree of galling on a scale of
0-5 (0 = no galls, 5 = severe galling).

» Nematode Extraction from Soil: Collect a representative soil sample from each pot.
Extract nematodes from a subsample (e.g., 100 cm? of soil) using the Baermann funnel
or centrifugal flotation method. Count the number of J2 under a microscope.

» Nematode Extraction from Roots: Extract eggs from the entire root system using a
sodium hypochlorite (bleach) solution. Count the number of eggs.

» Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an
RCBD. Compare treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at P <
0.05.
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Workflow for Nematode Extraction and Counting
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End: Data Analysis
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Caption: Workflow for nematode extraction and counting from soil and root samples.

Mechanism of Action: Acetylcholinesterase
Inhibition

Cadusafos, like other organophosphate nematicides, acts as an inhibitor of the enzyme
acetylcholinesterase (AChE).
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Caption: Mechanism of acetylcholinesterase inhibition by Cadusafos.

In a healthy nervous system, acetylcholine is released to transmit a nerve impulse and is then
broken down by acetylcholinesterase to terminate the signal. Cadusafos binds to and inhibits
acetylcholinesterase, leading to an accumulation of acetylcholine in the synapse. This results in
continuous nerve stimulation, leading to paralysis and eventual death of the nematode.

Conclusion

The choice of Cadusafos formulation can significantly impact its stability and efficacy. The
Capsule Suspension (CS) formulation offers superior stability against environmental
degradation compared to the Granular (GR) formulation, which may translate to a longer period
of activity in the field. However, efficacy can be influenced by various factors including the
target nematode, crop, soil type, and application method. The liquid formulation has shown
greater efficacy in increasing yield in citrus, while in other contexts, granular formulations of
nematicides have performed better. Therefore, it is recommended that researchers and
professionals conduct preliminary trials under their specific conditions to determine the most
effective formulation for their needs. The provided experimental protocol offers a standardized
method for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance of Cadusafos Formulations: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021734#performance-comparison-of-different-
cadusafos-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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